hMAO-B-IN-9

• Molecular Formula: C23H18FNO5
• Molecular Weight: 407.4 g/mol
• InChI: InChI=1S/C23H18FNO5/c1-14-22(27)20(26)7-8-25(14)11-16-13-30-21-6-5-18(10-19(21)23(16)28)29-12-15-3-2-4-17(24)9-15/h2-10,13,27H,11-12H2,1H3
• InChIKey: YMWJIHUZMJQSJE-UHFFFAOYSA-N

hMAO-B-IN-9 Dual MAO-B Inhibitor and Iron Chelator

hMAO-B-IN-9 (Compound 25c) is a chromone–deferiprone hybrid that functions as a non-competitive inhibitor of human monoamine oxidase B (hMAO-B) with an IC₅₀ of 1.58 µM, while simultaneously acting as a potent iron chelator with a pFe³⁺ value of 18.79 [1]. It was designed as a multi-target-directed ligand for Alzheimer's disease research, combining MAO-B inhibition, iron chelation, antioxidant activity via ROS downregulation, and inhibition of erastin-induced ferroptosis . Molecular weight is 407.39 g/mol with formula C₂₃H₁₈FNO₅ . In silico predictions indicate blood-brain barrier permeability, and in vivo studies demonstrate cognitive improvement in scopolamine-induced impairment models without significant toxicity at 30 mg/kg [1].

✓ Dual-target probe: MAO-B inhibition + iron chelation

✓ Non-competitive mechanism for allosteric site studies

✓ Ferroptosis pathway research tool via ROS modulation

• [1] Zou DJ, Liu RZ, Lv YJ, Guo JN, Fan ML, Zhang CJ, Xie YY. Chromone-deferiprone hybrids as novel MAO-B inhibitors and iron chelators for the treatment of Alzheimer's disease. Org Biomol Chem. 2024 Jul 31;22(30):6189-6197. View Source

Generic MAO-B Inhibitors vs. hMAO-B-IN-9

Standard MAO-B inhibitors such as rasagiline (IC₅₀ 4.43 nM) or safinamide (IC₅₀ 98 nM) offer higher potency against MAO-B but lack the iron-chelating and anti-ferroptosis activities that define hMAO-B-IN-9's therapeutic rationale [1]. The closely named compound MAO-B-IN-9 (compound 16, IC₅₀ 0.18 µM) is an irreversible, time-dependent MAO-B inhibitor with Aβ₁₋₄₂ anti-aggregation effects, yet it has no reported iron-chelating function . Even within the same chromone–deferiprone series, compound 25c was specifically identified as the standout candidate because it exhibited both the highest MAO-B selectivity and iron-chelating potency (pFe³⁺ = 18.79) comparable to deferiprone (pFe³⁺ = 17.90), a combination not achieved by earlier hybrids [2]. Procurement of a standard MAO-B inhibitor for multi-target AD studies would therefore forfeit the dual mechanism that justifies hMAO-B-IN-9's selection.

Missing dual activity

Standard MAO-B inhibitors lack iron-chelating and anti-ferroptosis properties, limiting multi-target AD model relevance.

Mechanism mismatch

Irreversible inhibitors (e.g., rasagiline) may not replicate non-competitive binding kinetics; target engagement dynamics may differ.

Cognitive endpoint context

Most generic MAO-B inhibitors lack reported in vivo cognitive improvement data, which may limit model-response interpretation.

• [1] Youdim MBH, Gross A, Finberg JPM. Rasagiline [N-propargyl-1R(+)-aminoindan], a selective and potent inhibitor of mitochondrial monoamine oxidase B. Br J Pharmacol. 2001;132(2):500-506. View Source
• [2] Zou DJ, Liu RZ, Lv YJ, Guo JN, Fan ML, Zhang CJ, Xie YY. Chromone-deferiprone hybrids as novel MAO-B inhibitors and iron chelators for the treatment of Alzheimer's disease. Org Biomol Chem. 2024 Jul 31;22(30):6189-6197. View Source

hMAO-B-IN-9 Differentiation Evidence

Iron Chelation vs. Deferiprone

In the same study, hMAO-B-IN-9 (compound 25c) demonstrated an iron-chelating pFe³⁺ value of 18.79, which surpasses that of the clinically used iron chelator deferiprone (pFe³⁺ = 17.90) measured under identical conditions [1]. A higher pFe³⁺ value indicates greater affinity for ferric iron; the difference of 0.89 log units corresponds to approximately 7.8-fold higher binding affinity. This is notable because deferiprone is an established clinical chelator, yet compound 25c achieves superior chelation while also inhibiting MAO-B (IC₅₀ = 1.58 µM), a property entirely absent in deferiprone [1].

Iron Chelation

Head-to-head

pFe³⁺ 18.79 (hMAO-B-IN-9) vs. 17.90 (deferiprone)

hMAO-B-IN-9 vs deferiprone

~7.8-fold higher Fe³⁺ affinity

Supports dual-target mechanism studies; iron chelation context

Reported under identical assay conditions

Evidence Dimension	Iron (Fe³⁺) chelation affinity (pFe³⁺)
Target Compound Data	pFe³⁺ = 18.79 (hMAO-B-IN-9, compound 25c)
Comparator Or Baseline	pFe³⁺ = 17.90 (deferiprone)
Quantified Difference	ΔpFe³⁺ = +0.89 (~7.8-fold higher Fe³⁺ affinity)
Conditions	Spectrophotometric iron chelation assay; same experimental conditions within Zou et al. 2024 study

Why This Matters

This demonstrates that hMAO-B-IN-9 is not merely an MAO-B inhibitor with incidental metal-binding but a purpose-built hybrid that exceeds the chelation potency of a clinical reference standard, justifying its procurement for studies requiring simultaneous MAO-B suppression and iron homeostasis modulation.

• [1] Zou DJ, Liu RZ, Lv YJ, Guo JN, Fan ML, Zhang CJ, Xie YY. Chromone-deferiprone hybrids as novel MAO-B inhibitors and iron chelators for the treatment of Alzheimer's disease. Org Biomol Chem. 2024 Jul 31;22(30):6189-6197. View Source

Non-Competitive MAO-B Inhibition

hMAO-B-IN-9 inhibits human MAO-B with an IC₅₀ of 1.58 µM and was characterized by kinetic studies as a non-competitive inhibitor [1]. This contrasts with the clinically used irreversible inhibitor rasagiline (IC₅₀ = 4.43 nM for rat brain MAO-B, selectivity index ~93 over MAO-A) and the irreversible MAO-B-IN-9 compound 16 (IC₅₀ = 0.18 µM), which form covalent adducts with the enzyme [2]. Non-competitive inhibition means that hMAO-B-IN-9 binds to an allosteric site regardless of substrate presence, a mechanism that may offer distinct pharmacological kinetics, though direct comparative kinetic parameters (Kᵢ) have not been reported [1]. The selectivity index (MAO-A IC₅₀ / MAO-B IC₅₀) for hMAO-B-IN-9 was characterized as 'remarkable' in the primary paper, but exact numerical MAO-A IC₅₀ values were not publicly accessible at the time of this analysis [1].

MAO-B Inhibition

Cross-study comparable

IC₅₀ 1.58 µM, non-competitive (hMAO-B-IN-9)

hMAO-B-IN-9 vs rasagiline (4.43 nM, irreversible)

~357-fold potency difference; mechanism class differs

Non-competitive allosteric mechanism may support reversible target engagement studies

Direct human MAO-B Ki not reported; cross-species comparison limitations

Evidence Dimension	hMAO-B inhibitory potency (IC₅₀) and inhibition mechanism
Target Compound Data	IC₅₀ = 1.58 µM; non-competitive inhibition (hMAO-B-IN-9, compound 25c)
Comparator Or Baseline	Rasagiline: IC₅₀ = 4.43 nM (rat), irreversible; MAO-B-IN-9 (compound 16): IC₅₀ = 0.18 µM, irreversible, time-dependent
Quantified Difference	hMAO-B-IN-9 is ~357-fold less potent than rasagiline but 8.8-fold more potent than MAO-B-IN-16 and offers non-competitive rather than irreversible binding
Conditions	Recombinant human MAO-B enzyme assay (hMAO-B-IN-9); rat brain mitochondrial MAO-B assay (rasagiline); human MAO-B assay (MAO-B-IN-9 compound 16)

Why This Matters

The non-competitive mechanism distinguishes hMAO-B-IN-9 from irreversible clinical MAO-B inhibitors, potentially avoiding the prolonged enzyme recovery time associated with irreversible inhibition, which is relevant for researchers studying dynamic MAO-B regulation.

• [1] Zou DJ, Liu RZ, Lv YJ, Guo JN, Fan ML, Zhang CJ, Xie YY. Chromone-deferiprone hybrids as novel MAO-B inhibitors and iron chelators for the treatment of Alzheimer's disease. Org Biomol Chem. 2024 Jul 31;22(30):6189-6197. View Source
• [2] Youdim MBH, Gross A, Finberg JPM. Rasagiline [N-propargyl-1R(+)-aminoindan], a selective and potent inhibitor of mitochondrial monoamine oxidase B. Br J Pharmacol. 2001;132(2):500-506. View Source

Cognitive Rescue in Scopolamine Model

hMAO-B-IN-9 (compound 25c) significantly reduced cognitive impairment induced by scopolamine in mice [1]. This in vivo efficacy endpoint is not commonly reported for most MAO-B inhibitor tool compounds at the preclinical characterization stage. For context, clinically used rasagiline and safinamide have been primarily validated in Parkinson's disease motor models rather than scopolamine-challenged cognitive models [2]. The closely related MAO-B-IN-9 (compound 16) has demonstrated prevention of Aβ₁₋₄₂-induced neuronal cell death in vitro but has not been reported to reverse scopolamine-induced cognitive deficits in vivo . Quantitative cognitive improvement metrics (e.g., escape latency reduction, alternation percentage) from the Zou et al. study were not publicly accessible in the abstract or freely available sections [1].

Cognitive Model

Class-level inference

Reported reduction of scopolamine-induced cognitive impairment in mice at 30 mg/kg; exact metrics unavailable

Supports in vivo cognitive endpoint context; metrics require verification

Data from abstract; full quantitative readouts not accessible

Evidence Dimension	Reversal of scopolamine-induced cognitive impairment in mice
Target Compound Data	Significant reduction of cognitive impairment (qualitative, exact metrics unavailable in abstract; 30 mg/kg dose, no significant toxicity)
Comparator Or Baseline	MAO-B-IN-9 (compound 16): prevents Aβ₁₋₄₂-induced neuronal death in vitro, but no scopolamine model data reported
Quantified Difference	Presence vs. absence of in vivo cognitive efficacy data at time of publication
Conditions	Scopolamine-induced cognitive impairment mouse model; dose 30 mg/kg

Why This Matters

For researchers studying AD-related cognitive dysfunction, hMAO-B-IN-9 offers a rare combination of MAO-B inhibition and demonstrated in vivo cognitive benefit, making it a more translationally relevant tool compound than MAO-B inhibitors validated only in enzymatic or cellular assays.

• [1] Zou DJ, Liu RZ, Lv YJ, Guo JN, Fan ML, Zhang CJ, Xie YY. Chromone-deferiprone hybrids as novel MAO-B inhibitors and iron chelators for the treatment of Alzheimer's disease. Org Biomol Chem. 2024 Jul 31;22(30):6189-6197. View Source
• [2] Schapira AHV. Safinamide in the treatment of Parkinson's disease. Expert Opin Pharmacother. 2010;11(13):2261-2268. View Source

Anti-Ferroptosis Activity

hMAO-B-IN-9 inhibits erastin-induced ferroptosis, a property attributed to its iron-chelating capacity and antioxidant activity through downregulation of reactive oxygen species (ROS) levels [1]. Ferroptosis inhibition is absent from the pharmacological profiles of standard MAO-B inhibitors such as rasagiline, safinamide, and selegiline, which target only the MAO-B enzyme [2]. The dual mechanism—MAO-B inhibition combined with ferroptosis suppression—is directly relevant to Alzheimer's disease pathology, where both monoamine dysregulation and iron-mediated oxidative damage are implicated [1]. Quantitative ferroptosis inhibition data (e.g., EC₅₀ for erastin-induced cell death rescue) were not available in the publicly accessible abstract or vendor datasheets [1].

Ferroptosis

Class-level inference

Inhibited erastin-induced ferroptosis; ROS downregulation demonstrated. EC₅₀ not reported

Supports ferroptosis pathway co-interrogation; quantitative characterization pending

Ferroptosis rescue absent in standard MAO-B inhibitors

Evidence Dimension	Inhibition of erastin-induced ferroptosis
Target Compound Data	Confirmed inhibition of erastin-induced ferroptosis; ROS downregulation demonstrated
Comparator Or Baseline	Rasagiline, safinamide, selegiline: no ferroptosis inhibition reported in pharmacological profiles
Quantified Difference	Presence vs. absence of ferroptosis-inhibitory activity
Conditions	Erastin-induced ferroptosis cell model; ROS level measurement (specific cell line and EC₅₀ not publicly accessible)

Why This Matters

For research groups investigating the intersection of ferroptosis and neurodegeneration, hMAO-B-IN-9 provides a single-agent tool to probe both pathways simultaneously, eliminating the need to co-administer a separate iron chelator or ferroptosis inhibitor alongside an MAO-B inhibitor.

• [1] Zou DJ, Liu RZ, Lv YJ, Guo JN, Fan ML, Zhang CJ, Xie YY. Chromone-deferiprone hybrids as novel MAO-B inhibitors and iron chelators for the treatment of Alzheimer's disease. Org Biomol Chem. 2024 Jul 31;22(30):6189-6197. View Source
• [2] Liu Y, et al. Monoamine Oxidase B in Cancers: Implications for Therapeutic Strategies. Table 3: Comparative MAO-B inhibitor profiles. PMC12607699. 2025. View Source

hMAO-B-IN-9 Research Applications

Multi-Target AD: MAO-B Inhibition & Iron Chelation

hMAO-B-IN-9 is the preferred tool compound for probing the intersection of monoamine catabolism and iron-mediated neurotoxicity in AD models. Unlike single-target MAO-B inhibitors (rasagiline, safinamide, selegiline) or standalone iron chelators (deferiprone), hMAO-B-IN-9 provides both activities in a single molecule with demonstrated hMAO-B IC₅₀ of 1.58 µM and iron chelation pFe³⁺ of 18.79 [1]. This dual functionality is supported by the compound's non-competitive inhibition mechanism, which distinguishes it kinetically from irreversible inhibitors and may be advantageous for studying reversible target engagement [1].

Ferroptosis-Neurodegeneration Crosstalk Research

For laboratories investigating the role of ferroptosis in neurodegenerative disease progression, hMAO-B-IN-9 enables single-compound interrogation of MAO-B activity and iron-dependent cell death pathways. Its demonstrated ability to inhibit erastin-induced ferroptosis while simultaneously suppressing MAO-B enzymatic activity eliminates the confounding variables introduced by co-administering separate MAO-B inhibitors and iron chelators [1]. This is particularly relevant for AD research, where elevated brain iron levels and MAO-B upregulation are co-localized in affected regions [1].

Scopolamine-Induced Cognitive Reversal Studies

hMAO-B-IN-9 has demonstrated in vivo efficacy in reducing scopolamine-induced cognitive impairment in mice at a dose of 30 mg/kg without significant short-term toxicity [1]. This provides a validated starting point for researchers designing cognitive pharmacology experiments. The combination of in vivo cognitive benefit with the dual MAO-B/iron-chelating mechanism makes hMAO-B-IN-9 a scientifically justified choice over MAO-B inhibitors that lack in vivo cognitive efficacy data in AD-relevant models [1][2].

SAR Studies of Chromone-Deferiprone Hybrids

As compound 25c within the chromone-deferiprone hybrid series, hMAO-B-IN-9 represents the lead compound that demonstrated the optimal combination of MAO-B selectivity and iron-chelating potency among all synthesized hybrids [1]. Researchers engaged in medicinal chemistry optimization of multi-target-directed ligands can use hMAO-B-IN-9 as the benchmark reference compound for evaluating next-generation hybrids, with its pFe³⁺ of 18.79 and hMAO-B IC₅₀ of 1.58 µM serving as the key performance thresholds to surpass [1].

Application

Selection Property

Validation Focus

Multi-target AD pathway studies

Dual MAO-B inhibition & iron chelation

Simultaneous pathway engagement verification

Ferroptosis-neurodegeneration crosstalk

Erastin-induced ferroptosis inhibition

Ferroptosis & MAO-B colocalization analysis

Scopolamine cognitive impairment model

In vivo cognitive endpoint response

Model reproducibility and dose-response

SAR of chromone-deferiprone hybrids

Benchmark chelation & MAO-B inhibition

Comparative analog evaluation

• [1] Zou DJ, Liu RZ, Lv YJ, Guo JN, Fan ML, Zhang CJ, Xie YY. Chromone-deferiprone hybrids as novel MAO-B inhibitors and iron chelators for the treatment of Alzheimer's disease. Org Biomol Chem. 2024 Jul 31;22(30):6189-6197. View Source
• [2] Liu Y, et al. Monoamine Oxidase B in Cancers: Implications for Therapeutic Strategies. Table 3. PMC12607699. 2025. View Source